Cas no 1314960-06-9 (1,2,3,6-Tetrahydro-4-pyridinemethanol)

• Product Name: 1,2,3,6-Tetrahydro-4-pyridinemethanol
• CAS No: 1314960-06-9
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 5041330
• Update Time: 2025-06-08

1,2,3,6-Tetrahydro-4-pyridinemethanol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6-tetrahydropyridin-4-ylmethanol
• (1,2,3,6-Tetrahydropyridin-4-yl)methanol
• 1,2,3,6-Tetrahydro-4-pyridinemethanol

• Inchi： 1S/C6H11NO/c8-5-6-1-3-7-4-2-6/h1,7-8H,2-5H2
• InChI Key： SXOZNCXOAWUCPX-UHFFFAOYSA-N
• SMILES： OCC1=CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.7
• XLogP3: -0.8
• Topological Polar Surface Area: 32.299

Additional information on 1,2,3,6-Tetrahydro-4-pyridinemethanol

1,2,3,6-Tetrahydro-4-pyridinemethanol (CAS No. 1314960-06-9): An Overview of Its Properties, Applications, and Recent Research Advances

1,2,3,6-Tetrahydro-4-pyridinemethanol (CAS No. 1314960-06-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a tetrahydro-pyridine ring with a hydroxymethyl group attached to the nitrogen atom. The combination of these structural features endows 1,2,3,6-Tetrahydro-4-pyridinemethanol with a range of biological activities and potential applications in drug development.

The chemical formula of 1,2,3,6-Tetrahydro-4-pyridinemethanol is C₇H₁₁NO₂, and it has a molecular weight of 137.17 g/mol. This compound is typically synthesized through a series of well-defined chemical reactions, including the reduction of pyridine derivatives and subsequent functional group modifications. The synthesis process can be tailored to produce high-purity 1,2,3,6-Tetrahydro-4-pyridinemethanol, which is crucial for its use in pharmaceutical applications.

In terms of physical properties, 1,2,3,6-Tetrahydro-4-pyridinemethanol is a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. These solubility characteristics make it suitable for various formulation strategies in drug development.

The biological activities of 1,2,3,6-Tetrahydro-4-pyridinemethanol have been extensively studied in recent years. One of the most notable properties is its ability to act as a neuroprotective agent. Research has shown that this compound can effectively reduce neuronal damage and promote cell survival in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action involves the modulation of intracellular signaling pathways and the reduction of oxidative stress.

In addition to its neuroprotective effects, 1,2,3,6-Tetrahydro-4-pyridinemethanol has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissues. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The potential therapeutic applications of 1,2,3,6-Tetrahydro-4-pyridinemethanol extend beyond neuroprotection and anti-inflammation. Recent research has explored its antioxidant properties and its ability to scavenge free radicals. These properties are particularly relevant in the context of aging and age-related diseases where oxidative stress plays a significant role.

Clinical trials involving 1,2,3,6-Tetrahydro-4-pyridinemethanol-based drugs are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been promising, with several studies reporting favorable outcomes in terms of both safety profiles and therapeutic benefits. However, further research is needed to fully understand the long-term effects and potential side effects of these compounds.

The structural flexibility of 1,2,3,6-Tetrahydro-4-pyridinemethanol also makes it an attractive scaffold for drug design and optimization. Chemists can modify the hydroxymethyl group or introduce additional functional groups to enhance specific biological activities or improve pharmacokinetic properties. This versatility has led to the development of several analogs with enhanced potency and selectivity.

In conclusion, 1,2,3,6-Tetrahydro-4-pyridinemethanol (CAS No. 1314960-06-9) is a multifaceted compound with significant potential in the pharmaceutical industry. Its unique chemical structure confers a range of biological activities that make it suitable for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in drug development.